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Compound of Interest

Compound Name: Bromocyclooctane

Cat. No.: B072542

An In-depth Technical Guide to the Safe Handling and Disposal of Bromocyclooctane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and disposal information for
bromocyclooctane (CAS No: 1556-09-8), also known as cyclooctyl bromide. Adherence to
these guidelines is crucial for ensuring laboratory safety, minimizing environmental impact, and
maintaining regulatory compliance.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of bromocyclooctane is
fundamental for its safe handling.
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Property Value Source
Molecular Formula C8H15Br [1112]
Molecular Weight 191.12 g/mol [2]
Appearance Colorless liquid [1]

Odor Pungent [1]
Boiling Point 201-203 °C [1]
Density 1.21 g/mL [1]
Vapor Pressure 0.302 mmHg at 25°C [1]

Solubility

Soluble in organic solvents, 0]

slightly soluble in water

Safety and Hazards

Bromocyclooctane is a hazardous chemical that requires careful handling. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Hazardous to the aquatic , o
1 H400: Very toxic to aquatic life

environment, acute hazard

Hazardous to the aquatic

environment, long-term hazard

H410: Very toxic to aquatic life

with long lasting effects

Source:[3]

Primary Hazards:

e [rritant: May cause irritation to the skin, eyes, and respiratory system.[1]

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[3]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure to bromocyclooctane. All

PPE should be inspected for integrity before each use.

Body Part Required PPE

Specifications and
Recommendations

Eyes/Face Chemical Splash Goggles

Must meet ANSI Z87.1 or
European Standard EN 166
standards.[2][4]

Hands Chemical-Resistant Gloves

Viton® gloves are
recommended. Disposable
nitrile gloves may offer initial
protection, but should be
changed immediately upon
contact. Always consult the
glove manufacturer's

compatibility data.[2][4]

Body Laboratory Coat

Along-sleeved, buttoned lab
coat is required to protect skin
and personal clothing.[2][4]

Respiratory Fume Hood / Respirator

All work must be conducted in
a certified chemical fume hood.
[4] For large-scale operations
or in case of ventilation failure,
use a NIOSH/MSHA or
European Standard EN 149

approved respirator.[2]

Safe Handling and Storage

A systematic approach to handling and storing bromocyclooctane is essential for laboratory

safety.

Handling:
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» Always handle bromocyclooctane within a certified chemical fume hood to avoid inhalation
of vapors.[4]

e Ensure adequate ventilation.[2]

e Avoid contact with skin, eyes, and clothing.[1][2]

e Wash hands thoroughly after handling.[5]

o Keep containers tightly closed when not in use.[1][2]

e Avoid contact with oxidants and strong acids.[1]

Storage:

e Store in a cool, dry, and well-ventilated place.[1][2]

o Keep the container tightly closed.[1][2]

» Store away from incompatible materials such as strong oxidizing agents.[1]

First Aid Measures

In the event of exposure to bromocyclooctane, immediate medical attention is crucial.
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[2]

Remove to fresh air. If breathing is difficult, give
Inhalation oxygen. Get medical attention if symptoms

occur.[2]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[2]

Note to Physician: Treat symptomatically. Symptoms may be delayed.[2]

Accidental Release and Spill Cleanup

In case of a spill, follow these procedures to minimize exposure and environmental
contamination.

Personal Precautions:

e Ensure adequate ventilation.[2]

o Wear appropriate personal protective equipment as outlined in Section 3.[2]
e Evacuate unnecessary personnel from the area.

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[6]

e Do not let the product enter drains.
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Methods for Containment and Clean-up:

e Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[6]

» Collect the absorbed material and place it in a suitable, closed container for disposal.[6]
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Bromocyclooctane Spill Occurs

Assess Spill Size and Risk

Small Spill?

Don Appropriate PPE

Evacuate Area

Contain Spill with
Inert Absorbent Material

Collect Waste in
Sealed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Y

Notify Safety Officer

Click to download full resolution via product page

Caption: Decision workflow for responding to a bromocyclooctane spill.
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Fire-Fighting Measures

Suitable Extinguishing Media:

o Use extinguishing measures that are appropriate to local circumstances and the surrounding
environment.[2]

Specific Hazards Arising from the Chemical:
o Thermal decomposition can lead to the release of irritating gases and vapors.[2]
Protective Equipment and Precautions for Firefighters:

e Asin any fire, wear a self-contained breathing apparatus (SCBA) with a full face-piece
operated in pressure-demand or other positive pressure mode, and full protective gear.[7]

Disposal Considerations

Waste from bromocyclooctane must be handled as hazardous waste and disposed of in
accordance with federal, state, and local environmental control regulations.

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste.[2]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant.[6]

» Contaminated Packaging: Empty containers retain product residue and can be dangerous.
Do not re-use empty containers.[2]

Experimental Protocol: General Safe Handling
Workflow for a Reaction

This section provides a generalized workflow for using bromocyclooctane in a chemical
reaction, emphasizing safety checkpoints.

1. Pre-Experiment Preparation:

» Review the Safety Data Sheet (SDS) for bromocyclooctane and all other reagents.
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e Ensure a certified chemical fume hood is available and functioning correctly.

» Verify that an eyewash station and safety shower are accessible and unobstructed.

e Assemble all necessary glassware, reagents, and waste containers inside the fume hood to
minimize movement.

2. Personal Protective Equipment (PPE) and Engineering Controls:

e Don all required PPE as specified in Section 3 before handling the chemical.
» Conduct all manipulations of bromocyclooctane, including weighing and transferring,
exclusively within the fume hood.

3. Reaction Setup and Execution:

o Keep the container of bromocyclooctane tightly sealed when not in use.

« If heating the reaction, use a well-controlled heating mantle and monitor the temperature
closely.

o Ensure the reaction apparatus is securely clamped and has appropriate pressure relief if
necessary.

4. Post-Reaction Workup and Waste Disposal:

e Quench the reaction safely according to the specific protocol.

¢ Segregate halogenated organic waste from non-halogenated waste streams.

+ Place all bromocyclooctane-contaminated waste into a designated, clearly labeled
hazardous waste container.

5. Decontamination:

e Clean all glassware and the work area thoroughly.

 Remove PPE carefully to avoid skin contamination and dispose of disposable items in the
appropriate waste stream.

» Wash hands thoroughly with soap and water after the experiment is complete.

Click to download full resolution via product page

// Node Definitions prep [label="1. Pre-Experiment Preparation\n(SDS
Review, Fume Hood Check)", fillcolor="#F1F3F4", fontcolor="#202124"]1;
ppe [label="2. Don Appropriate PPE", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; setup [label="3. Reaction Setup in Fume Hood",
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fillcolor="#4285F4", fontcolor="#FFFFFF"]; reaction [label="4. Execute
Reaction\n(Monitor Temperature and Pressure)", fillcolor="#FBBCO5",
fontcolor="#202124"]; workup [label="5. Post-Reaction Workup",
fillcolor="#34A853", fontcolor="#FFFFFF"]; waste [label="6. Segregate
and Dispose of\nHalogenated Waste", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; decon [label="7. Decontaminate Glassware\nand
Work Area", fillcolor="#34A853", fontcolor="#FFFFFF"]; cleanup
[Label="8. Final Cleanup and Hand Washing", fillcolor="#5F6368",
fontcolor="#FFFFFF"];

// Edges prep -> ppe; ppe -> setup; setup -> reaction; reaction ->
workup; workup -> waste; waste -> decon; decon -> cleanup; }

Caption: A generalized workflow for the safe handling of bromocyclooctane in a laboratory
experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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